Cas no 126247-74-3 (D-Fructose,3-(dihydrogen phosphate))

• Product Name: D-Fructose,3-(dihydrogen phosphate)
• CAS No: 126247-74-3
• MF: C₆H₁₃O₉P
• MW: 260.135783910751
• CID: 220825
• PubChem ID: 130872
• Update Time: 2025-04-19

D-Fructose,3-(dihydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

• D-Fructose,3-(dihydrogen phosphate)
• fructose 3-phosphate
• 3-O-phosphono-D-fructose
• (3S,4R,5R)-1,4,5,6-Tetrahydroxy-2-oxohexan-3-yldihydrogenphosphate
• D-Fructose, 3-(dihydrogen phosphate)
• (3S,4R,5R)-1,4,5,6-Tetrahydroxy-2-oxohexan-3-yl dihydrogen phosphate
• 126247-74-3
• 3-O-Phosphonohex-2-ulose
• DTXSID90925470
• fructose-3-phosphate
• [(3S,4R,5R)-1,4,5,6-tetrahydroxy-2-oxohexan-3-yl] dihydrogen phosphate
• SCHEMBL896315

• Inchi： 1S/C6H13O9P/c7-1-3(9)5(11)6(4(10)2-8)15-16(12,13)14/h3,5-9,11H,1-2H2,(H2,12,13,14)/t3-,5-,6-/m1/s1
• InChI Key： NFKVQPCCMLVBGQ-UYFOZJQFSA-N
• SMILES： P(=O)(O)(O)O[C@H](C(CO)=O)[C@@H]([C@@H](CO)O)O

Computed Properties

• Exact Mass: 260.02969
• Monoisotopic Mass: 260.029719
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 165
• XLogP3: -4.3

Experimental Properties

• Density: 1.84
• Boiling Point: 692.5°C at 760 mmHg
• Flash Point: 372.6°C
• Refractive Index: 1.588
• PSA: 164.75